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Compound of Interest

Compound Name: 1-(3-Nitrophenylsulfonyl)piperidine

Cat. No.: B1296588

Abstract: This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and key experimental protocols related to 1-(3-
Nitrophenylsulfonyl)piperidine. The document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry. All quantitative data is
presented in tabular format for clarity, and detailed methodologies for synthesis and
characterization are described. Visual diagrams generated using Graphviz are included to
illustrate the compound's structure and synthesis workflow.

Chemical Structure and Identifiers

1-(3-Nitrophenylsulfonyl)piperidine is a sulfonamide derivative characterized by a piperidine
ring linked to a 3-nitrophenyl group via a sulfonyl bridge. The piperidine ring, a saturated six-
membered heterocycle, is expected to adopt a stable chair conformation, a common feature for
such structures.[1] The molecule's identity is defined by several key identifiers:

IUPAC Name: 1-[(3-nitrophenyl)sulfonyl]piperidine

CAS Number: 91619-31-7[2][3]

Molecular Formula: C11H1aN204S[2][3]

Canonical SMILES: C1ICCN(CC1)S(=0)(=0)C2=CC(=CC=C2)--INVALID-LINK--[O-][2][4]
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« InChiKey: BZBNTCYTNHCSJU-UHFFFAOYSA-N[2][4]
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Logical Structure of 1-(3-Nitrophenylsulfonyl)piperidine
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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